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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042 Get Quote

Application Notes and Protocols: Acid Yellow
220
To: Researchers, Scientists, and Drug Development Professionals

Subject: Research Applications of the Single Azo Metal Complex Dye, Acid Yellow 220

Note on a conspicuous absence of data: Extensive literature and database searches have

revealed that Acid Yellow 220, a single azo metal complex dye, is predominantly utilized in

industrial settings for dyeing textiles, leather, and paper.[1] There is a significant lack of

documented research applications for this specific dye within the fields of biological research,

drug development, and molecular probing. The information presented herein is compiled from

industrial data sheets and general knowledge of azo dyes, as no specific experimental

protocols or quantitative data for biological research applications could be identified.

Chemical and Physical Properties
Acid Yellow 220 is a synthetic organic dye belonging to the azo class of compounds,

characterized by the presence of a nitrogen-nitrogen double bond.[2] It is a metal complex dye,

which generally offers superior light and wash fastness properties compared to other acid dyes.

The following table summarizes the available quantitative data for Acid Yellow 220.
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Property Value

Molecular Formula C46H32Cl2CoN8Na4O14S2[3]

Molecular Weight 1206.72 g/mol [2]

CAS Number 70851-34-2[3]

Appearance Yellow Powder[4]

Solubility in Water 50 g/L (at 90 °C)[4]

Boiling Point 766.9 °C at 760 mmHg[2]

Flash Point 417.6 °C[2]

Toxicological Information
Toxicological data for Acid Yellow 220 is primarily available in the context of industrial handling

and environmental exposure. There is no available data on its specific biological activity or

cytotoxicity in research settings.

Hazard Description

Aquatic Toxicity
Very toxic to aquatic life with long lasting effects.

[5]

Skin Contact May cause skin irritation.[5]

Eye Contact May cause serious eye irritation.[5]

Inhalation
Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]

Germ Cell Mutagenicity No data available.[6]

Carcinogenicity No data available.[6]

Potential Research Considerations (Extrapolated)
While no specific research applications for Acid Yellow 220 have been documented, the

general properties of azo dyes and metal complex dyes could suggest hypothetical areas of
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investigation. It is crucial to note that these are not established applications and would require

foundational research.

Histological Staining: Some acid dyes are used in histology to stain proteins.[7] The affinity of

Acid Yellow 220 for protein-rich materials like wool and silk could theoretically be explored

for staining tissues, though its efficacy and specificity are unknown.

Probes for Metal Ions: As a metal complex, there could be potential, though unexplored,

applications in developing sensors for specific metal ions.

Photodynamic Therapy: Some dyes can be activated by light to produce reactive oxygen

species. This property is harnessed in photodynamic therapy. Whether Acid Yellow 220
possesses such photosensitizing properties is undetermined.

General Experimental Protocol: Industrial Dyeing of
Polyamide Fabric
The following is a generalized protocol for the industrial application of Acid Yellow 220 for

dyeing polyamide (nylon) fabrics. This is provided as an example of its known application, not

as a research protocol.

Materials:

Acid Yellow 220 dye

Polyamide fabric

Acetic acid (or other pH-adjusting agent)

Levelling agent

Washing-off agent

Dyeing vessel (e.g., beaker, industrial dyeing machine)

Heating and stirring apparatus
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Protocol:

Preparation of the Dyebath:

Fill the dyeing vessel with the required volume of water.

Add a levelling agent according to the manufacturer's instructions.

Adjust the pH of the dyebath to approximately 4.5-5.5 using acetic acid.

Dissolve the pre-weighed Acid Yellow 220 dye in a small amount of hot water and then

add it to the dyebath. Stir until the dye is completely dissolved.

Dyeing Process:

Introduce the polyamide fabric into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 90-100°C over 30-45 minutes while

continuously agitating the fabric.

Maintain this temperature for 45-60 minutes to allow for dye penetration and fixation.

Rinsing and Washing:

Cool the dyebath down to approximately 60°C.

Remove the fabric and rinse it thoroughly with cold water.

Perform a washing-off step with a suitable washing-off agent at 60-70°C for 10-15 minutes

to remove unfixed dye.

Rinse the fabric again with cold water until the water runs clear.

Drying:

Dry the dyed fabric at an appropriate temperature.

Diagrams
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Caption: General workflow for the industrial dyeing of polyamide fabric using Acid Yellow 220.
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In conclusion, while Acid Yellow 220 is an effective industrial colorant, it does not have

established applications in the fields of biological research, drug development, or as a

molecular probe. The provided data and protocols are based on its industrial use. Any

exploration of this dye for research purposes would require foundational studies to determine

its biological activity, toxicity, and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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